Cas no 387837-01-6 ((2H-1,3-benzodioxol-5-yl)carbamoylmethyl pyridine-3-carboxylate)

• Product Name: (2H-1,3-benzodioxol-5-yl)carbamoylmethyl pyridine-3-carboxylate
• CAS No: 387837-01-6
• MF: C₁₅H₁₂N₂O₅
• MW: 300.266183853149
• CID: 6179789
• PubChem ID: 1088704
• Update Time: 2025-06-23

(2H-1,3-benzodioxol-5-yl)carbamoylmethyl pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2H-1,3-benzodioxol-5-yl)carbamoylmethyl pyridine-3-carboxylate
• BAS 07232902
• AKOS000420451
• SMR000290394
• 2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl nicotinate
• SR-01000368076-1
• SR-01000368076
• 387837-01-6
• MLS000764789
• [2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl] pyridine-3-carboxylate
• F3229-0154
• Oprea1_307105
• [(2H-1,3-BENZODIOXOL-5-YL)CARBAMOYL]METHYL PYRIDINE-3-CARBOXYLATE
• Oprea1_193994
• HMS2696L20
• CHEMBL1482392
• VU0330938-2

• Inchi： 1S/C15H12N2O5/c18-14(8-20-15(19)10-2-1-5-16-7-10)17-11-3-4-12-13(6-11)22-9-21-12/h1-7H,8-9H2,(H,17,18)
• InChI Key： CZHXKBHQSFTKDC-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)NC(COC(C1C=NC=CC=1)=O)=O

Computed Properties

• Exact Mass: 300.07462149g/mol
• Monoisotopic Mass: 300.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.8Ų

Additional information on (2H-1,3-benzodioxol-5-yl)carbamoylmethyl pyridine-3-carboxylate

Introduction to (2H-1,3-benzodioxol-5-yl)carbamoylmethyl pyridine-3-carboxylate (CAS No. 387837-01-6)

(2H-1,3-benzodioxol-5-yl)carbamoylmethyl pyridine-3-carboxylate, identified by its CAS number 387837-01-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular research. The combination of a benzodioxole moiety and a pyridine carboxylate group provides a rich scaffold for further chemical modifications and biological evaluations.

The benzodioxole ring, also known as an oxygenated phenanthrene derivative, is a common structural motif in many bioactive compounds. Its presence in (2H-1,3-benzodioxol-5-yl)carbamoylmethyl pyridine-3-carboxylate suggests potential interactions with biological targets such as enzymes and receptors. This moiety has been extensively studied for its role in various pharmacological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The oxygen atoms within the benzodioxole ring contribute to hydrogen bonding capabilities, which can enhance binding affinity to biological targets.

The pyridine carboxylate group in the compound further extends its versatility. Pyridine derivatives are well-documented for their role as pharmacophores in numerous therapeutic agents. The carboxylate functionality not only increases the solubility of the molecule but also allows for further derivatization through esterification or amidation reactions. These modifications can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound, making it a valuable intermediate in drug development.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. The structural features of (2H-1,3-benzodioxol-5-yl)carbamoylmethyl pyridine-3-carboxylate have been analyzed using molecular docking studies to identify potential binding sites with target proteins. These studies have highlighted the compound's potential as an inhibitor of certain kinases and transcription factors, which are implicated in various diseases. The benzodioxole-pyridine core has been found to occupy specific pockets within these targets, suggesting strong binding interactions.

In vitro studies have begun to explore the biological activity of (2H-1,3-benzodioxol-5-yl)carbamoylmethyl pyridine-3-carboxylate. Initial experiments have shown promising results in inhibiting the activity of several enzymes associated with inflammatory pathways. The compound's ability to modulate these pathways could make it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with nuclear receptors has been investigated, revealing potential applications in managing metabolic disorders.

The synthesis of (2H-1,3-benzodioxol-5-yl)carbamoylmethyl pyridine-3-carboxylate involves multi-step organic reactions that require careful optimization. Key steps include the formation of the benzodioxole ring through cyclization reactions and subsequent functionalization with the pyridine carboxylate group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The compound's stability under various conditions has been thoroughly evaluated to ensure its suitability for industrial-scale production and storage. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been used to confirm its structure and purity. Additionally, stability studies under different temperatures and humidity levels have provided insights into its shelf life and storage requirements.

Future research directions for (2H-1,3-benzodioxol-5-yl)carbamoylmethyl pyridine-3-carboxylate include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will provide valuable insights for drug design. Furthermore, preclinical studies are planned to assess its safety and efficacy in animal models before moving to human trials.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for chemical biology research, where it can be used to probe biological pathways and develop new diagnostic tools. Collaborations between academic institutions and pharmaceutical companies are likely to drive further innovation in this area.

In conclusion, (2H-1,3-benzodioxol-5-yl)carbamoylmethyl pyridine-3-carboxylate is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advancements in computational and experimental techniques, position it as a valuable candidate for future therapeutic applications.